Cas no 3919-86-6 (3-(5-phenyl-1,2-oxazol-3-yl)propanoic acid)

• Product Name: 3-(5-phenyl-1,2-oxazol-3-yl)propanoic acid
• CAS No: 3919-86-6
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD03644148
• CID: 924334
• PubChem ID: 329815412
• Update Time: 2025-04-19

3-(5-phenyl-1,2-oxazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-PHENYLISOXAZOLE-3-PROPIONIC ACID
• [1-(4-Fluorophenyl)-5-methyl-1H-pyrazol-4-yl]methanol
• 3-(5-phenyl-1,2-oxazol-3-yl)propanoic acid
• 3-(5-Phenylisoxazol-3-yl)propanoic acid

• MDL： MFCD03644148
• Inchi： 1S/C12H11NO3/c14-12(15)7-6-10-8-11(16-13-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,15)
• InChI Key： XESGOZDUEGZQTB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(CCC(=O)O)=N1

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.33000
• LogP: 2.35880

3-(5-phenyl-1,2-oxazol-3-yl)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：